3-[(4-fluorophenyl)amino]-4-hydroxy-4,5,5-trimethyl-1,3-oxazolidin-2-one

• IUPAC Name: 3-(4-fluoroanilino)-4-hydroxy-4,5,5-trimethyl-1,3-oxazolidin-2-one
• InChI: InChI=1S/C12H15FN2O3/c1-11(2)12(3,17)15(10(16)18-11)14-9-6-4-8(13)5-7-9/h4-7,14,17H,1-3H3
• InChI Key: PTJITICAANPJOV-UHFFFAOYSA-N
• Canonical SMILES: CC1(C(N(C(=O)O1)NC2=CC=C(C=C2)F)(C)O)C
• Molecular Formula: C12H15FN2O3
• Molecular Weight: 254.26 g/mol

Description

3-[(4-fluorophenyl)amino]-4-hydroxy-4,5,5-trimethyl-1,3-oxazolidin-2-one, also known as Linezolid, is a synthetic antibiotic used to treat various bacterial infections. It was first approved by the FDA in 2000 and has since become an essential drug in the treatment of infections caused by Gram-positive bacteria.

Mechanism of Action

3-[(4-fluorophenyl)amino]-4-hydroxy-4,5,5-trimethyl-1,3-oxazolidin-2-one works by inhibiting the bacterial protein synthesis process, specifically by binding to the 23S ribosomal RNA of the bacterial ribosome. This binding prevents the formation of the initiation complex, which is necessary for the synthesis of bacterial proteins.
Biochemical and Physiological Effects
3-[(4-fluorophenyl)amino]-4-hydroxy-4,5,5-trimethyl-1,3-oxazolidin-2-one has been shown to have minimal side effects on the human body. In vitro studies have shown that it does not interact with human cytochrome P450 enzymes, which are responsible for the metabolism of many drugs. However, it can cause reversible myelosuppression, which is the suppression of bone marrow activity that can lead to a decrease in white blood cells, red blood cells, and platelets.

Advantages and Limitations for Lab Experiments

3-[(4-fluorophenyl)amino]-4-hydroxy-4,5,5-trimethyl-1,3-oxazolidin-2-one has several advantages as a research tool. It is highly effective against Gram-positive bacteria, making it a useful tool for studying bacterial infections. It has also been used in combination with other antibiotics to enhance their effectiveness against certain bacteria.
However, there are also some limitations to using 3-[(4-fluorophenyl)amino]-4-hydroxy-4,5,5-trimethyl-1,3-oxazolidin-2-one in lab experiments. Its potency and specificity can make it difficult to use in certain assays, and its high cost can be a barrier to its use in some research settings.

Future Directions

There are several potential future directions for research on 3-[(4-fluorophenyl)amino]-4-hydroxy-4,5,5-trimethyl-1,3-oxazolidin-2-one. One area of interest is the development of new formulations or delivery methods that could improve its effectiveness or reduce its side effects. Another area of research is the investigation of its potential use in the treatment of other types of infections, such as viral infections or fungal infections.
Conclusion
3-[(4-fluorophenyl)amino]-4-hydroxy-4,5,5-trimethyl-1,3-oxazolidin-2-one is a potent antibiotic with a specific mechanism of action that has made it an important tool in the treatment of bacterial infections. Its effectiveness against Gram-positive bacteria and minimal side effects make it a useful research tool, although its high cost and specificity can limit its use in some settings. There are several potential future directions for research on 3-[(4-fluorophenyl)amino]-4-hydroxy-4,5,5-trimethyl-1,3-oxazolidin-2-one, including the development of new formulations or delivery methods and investigation of its potential use in the treatment of other types of infections.

Scientific Research Applications

3-[(4-fluorophenyl)amino]-4-hydroxy-4,5,5-trimethyl-1,3-oxazolidin-2-one has been the subject of numerous scientific studies, mainly due to its potent antibacterial properties. It has been shown to be effective against a wide range of Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant Enterococcus faecium (VRE).